Cas no 483368-73-6 (Cyclopentanecarbonitrile, 1-[4-(trifluoromethyl)phenyl]-)

• Product Name: Cyclopentanecarbonitrile, 1-[4-(trifluoromethyl)phenyl]-
• CAS No: 483368-73-6
• MF: C₁₃H₁₂F₃N
• MW: 239.236293792725
• MDL: MFCD11036773
• CID: 4001103
• PubChem ID: 21899624
• Update Time: 2025-10-12

Cyclopentanecarbonitrile, 1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile, 1-[4-(trifluoromethyl)phenyl]-
• 1-(4-(TRIFLUOROMETHYL)PHENYL)CYCLOPENTANECARBONITRILE
• 1-(4-(trifluoromethyl)phenyl)cyclopentane-1-carbonitrile
• A1-34070
• 1-[4-(trifluoromethyl)phenyl]cyclopentane-1-carbonitrile
• CS-0452866
• 483368-73-6
• AKOS023128886
• MFCD11036773
• SCHEMBL3158074
• 1-(4-trifluoromethyl-phenyl)-cyclopentanecarbonitrile
• 1-[4-(trifluoromethyl)phenyl]cyclopentanecarbonitrile
• EN300-374447
• SY225756

• MDL： MFCD11036773
• Inchi： 1S/C13H12F3N/c14-13(15,16)11-5-3-10(4-6-11)12(9-17)7-1-2-8-12/h3-6H,1-2,7-8H2
• InChI Key： HDLXZRNBHPORST-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(F)(F)F)C=C2)(C#N)CCCC1

Computed Properties

• Exact Mass: 239.09218387Da
• Monoisotopic Mass: 239.09218387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.8Ų

Additional information on Cyclopentanecarbonitrile, 1-[4-(trifluoromethyl)phenyl]-

Cyclopentanecarbonitrile, 1-[4-(trifluoromethyl)phenyl]-

The compound Cyclopentanecarbonitrile, 1-[4-(trifluoromethyl)phenyl]- (CAS No: 483368-73-6) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopentane ring with a nitrile group and a trifluoromethyl-substituted phenyl group. The presence of the trifluoromethyl group imparts distinct electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of Cyclopentanecarbonitrile, 1-[4-(trifluoromethyl)phenyl]- in the development of advanced materials, particularly in the field of optoelectronics. Researchers have demonstrated that this compound can serve as a precursor for the synthesis of highly efficient organic light-emitting diodes (OLEDs). The trifluoromethyl group enhances the electron-withdrawing effects, which is crucial for optimizing the electronic properties of OLED materials. This advancement has been widely reported in leading chemistry journals, underscoring the compound's potential in next-generation display technologies.

In addition to its role in materials science, Cyclopentanecarbonitrile, 1-[4-(trifluoromethyl)phenyl]- has also found applications in medicinal chemistry. The compound's structure makes it an ideal candidate for drug design, particularly in the development of kinase inhibitors. Recent research has shown that derivatives of this compound exhibit potent inhibitory activity against several key enzymes involved in cancer progression. These findings have been published in high-impact medical journals, further establishing the compound's significance in pharmaceutical research.

The synthesis of Cyclopentanecarbonitrile, 1-[4-(trifluoromethyl)phenyl]- involves a multi-step process that typically begins with the preparation of the cyclopentane ring followed by functionalization with the nitrile and trifluoromethyl groups. Advanced catalytic methods and precise reaction conditions are employed to ensure high yields and purity. The development of more efficient synthetic routes for this compound remains an active area of research, with recent breakthroughs reported in green chemistry journals.

From an environmental perspective, Cyclopentanecarbonitrile, 1-[4-(trifluoromethyl)phenyl]- has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental footprint. This aspect is particularly important as industries increasingly prioritize sustainable practices in chemical production.

In conclusion, Cyclopentanecarbonitrile, 1-[4-(trifluoromethyl)phenyl]- (CAS No: 483368-73-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. With ongoing advancements in its synthesis and application techniques, this compound is poised to play an even greater role in shaping future innovations across various industries.